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Compound of Interest

2-cyclohexyl-2-thiophen-3-ylacetic
Compound Name: d
aci

Cat. No.: B090847

A comprehensive review of the available scientific and technical data for 2-cyclohexyl-2-
thiophen-3-ylacetic acid reveals a significant challenge in providing a detailed guide. Despite
extensive searches, a specific and confirmed CAS (Chemical Abstracts Service) number for
this exact chemical structure could not be located. The absence of a unique CAS identifier
severely limits the ability to retrieve specific experimental protocols, quantitative data, and
associated biological pathways necessary for a comprehensive technical whitepaper.

The CAS number is a critical prerequisite for accurate chemical data retrieval. Without it,
searching for specific information on synthesis, biological activity, and experimental procedures
for "2-cyclohexyl-2-thiophen-3-ylacetic acid" yields results for structurally related but distinct
compounds. These include derivatives of thiophen-2-ylacetic acid, thiophen-3-ylacetic acid, and
various cyclohexyl acetic acids. Presenting data from these related molecules would be
scientifically inaccurate and misleading for researchers and drug development professionals.

Given the apparent obscurity of 2-cyclohexyl-2-thiophen-3-ylacetic acid in publicly available
chemical databases and scientific literature, this guide will instead provide an in-depth overview
of a closely related and well-documented compound: 2-(thiophen-3-yl)acetic acid (CAS
Number: 6964-21-2). This compound shares the core thiophen-3-ylacetic acid scaffold and
serves as a valuable reference for understanding the potential chemical and biological
properties of its derivatives.

Technical Guide: 2-(thiophen-3-yl)acetic acid

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b090847?utm_src=pdf-interest
https://www.benchchem.com/product/b090847?utm_src=pdf-body
https://www.benchchem.com/product/b090847?utm_src=pdf-body
https://www.benchchem.com/product/b090847?utm_src=pdf-body
https://www.benchchem.com/product/b090847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

CAS Number: 6964-21-2[1]
Synonyms: 3-Thiopheneacetic acid[1]

This section will proceed with a detailed examination of 2-(thiophen-3-yl)acetic acid, covering
its chemical properties, synthesis, and known biological activities, with the understanding that
this serves as the most relevant and technically sound alternative to the originally requested
topic.

Chemical and Physical Properties

A summary of the key chemical and physical properties for 2-(thiophen-3-yl)acetic acid is
presented in the table below.

Property Value Reference
Molecular Formula C6H602S [1]
Molecular Weight 142.17 g/mol [1]
IUPAC Name 2-(thiophen-3-yl)acetic acid [1]
SMILES OC(=0)CC1=CscC=C1 [1]
InChikey RCNOGGGBSSVMAS- (]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2-cyclohexyl-2-thiophen-3-
ylacetic acid are not available, general synthetic strategies for related thiophene acetic acid
derivatives can be extrapolated from the literature. The synthesis of 2-(thiophen-3-yl)acetic acid
and its derivatives often involves standard organic chemistry transformations.

One common approach to synthesizing thiophene acetic acids involves the hydrolysis of the
corresponding acetonitrile derivative. For instance, a general synthesis process for 2-
thiopheneacetic acid involves the reaction of 2-chloromethyl thiophene with a cyanide source to
form 2-thiophene acetonitrile, which is then hydrolyzed under alkaline conditions to yield the
carboxylic acid.
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A logical workflow for a potential, though unconfirmed, synthesis of 2-cyclohexyl-2-thiophen-
3-ylacetic acid could be conceptualized as follows:

Starting Materials

Thiophen-3-ylacetic acid ester Cyclohexyl bromide

Alkylation

Intermediate

Ethyl 2-cyclohexyl-2-thiophen-3-ylacetate

Hydrolysis

Final Broduct

2-Cyclohexyl-2-thiophen-3-ylacetic acid

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 2-cyclohexyl-2-thiophen-3-ylacetic acid.

Biological Activity and Signaling Pathways

Thiophene derivatives are known to possess a wide range of biological activities, including
antibacterial, anti-inflammatory, and anticancer properties.[2] Research into thiophene-based
compounds has shown their potential as inhibitors of various enzymes.
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For instance, derivatives of 2-(thiophen-2-yl)acetic acid have been identified as inhibitors of
microsomal prostaglandin E synthase-1 (NPGES-1), a key enzyme in the inflammatory
pathway.[3] This suggests that thiophene acetic acid scaffolds can serve as a platform for
developing anti-inflammatory agents. The general signaling pathway involving mPGES-1 is
depicted below.

Arachidonic Acid

COX-1/COX-2 mPGES-1 Prostaglandin E2 (PGE2) Inflammation

Click to download full resolution via product page
Caption: Simplified prostaglandin E2 biosynthesis pathway.

While no specific biological data or signaling pathways have been reported for 2-cyclohexyl-2-
thiophen-3-ylacetic acid, its structural similarity to other biologically active thiophene
derivatives suggests it could be a candidate for investigation in similar therapeutic areas. The
cyclohexyl group would increase the lipophilicity of the molecule, which could influence its
pharmacokinetic and pharmacodynamic properties.

Conclusion

The specific compound 2-cyclohexyl-2-thiophen-3-ylacetic acid is not well-documented in
the public scientific domain, as evidenced by the lack of a dedicated CAS number. This
prevents the creation of a detailed technical guide based on verified experimental data.
However, by examining the closely related and well-characterized compound, 2-(thiophen-3-
yl)acetic acid, we can infer potential properties and areas of interest for future research.

For scientists and drug development professionals interested in this chemical scaffold, the
provided information on 2-(thiophen-3-yl)acetic acid offers a solid starting point for synthesis
design, and the exploration of potential biological activities, particularly in the realm of anti-
inflammatory drug discovery. Further research would be required to synthesize and
characterize 2-cyclohexyl-2-thiophen-3-ylacetic acid to determine its specific properties and
biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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